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Compound of Interest

Compound Name: Tetradec-1-yn-3-ol

Cat. No.: B2372809 Get Quote

Technical Support Center: Tetradec-1-yn-3-ol
This guide provides essential safety information, handling procedures, and troubleshooting

advice for researchers, scientists, and drug development professionals working with Tetradec-
1-yn-3-ol. Given the absence of a specific Safety Data Sheet (SDS) for this compound, the

following information is based on the known hazards of its constituent functional groups: a long

alkyl chain, a secondary alcohol, and a terminal alkyne.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Tetradec-1-yn-3-ol?

A1: Based on its structure, Tetradec-1-yn-3-ol is expected to present the following hazards:

Aspiration Hazard: Like other long-chain hydrocarbons, if swallowed, it can enter the lungs

and cause severe damage.

Skin and Eye Irritation: Alcohols, particularly long-chain ones, can be irritating to the skin and

eyes upon contact.[1]

Flammability: While likely having a high flash point due to its long carbon chain, it should be

treated as a combustible liquid.

Reactivity of the Terminal Alkyne: Terminal alkynes can form explosive acetylides with certain

metals, particularly copper, silver, and mercury. They can also be sensitive to heat, shock, or
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friction.

Q2: What are the recommended storage conditions for Tetradec-1-yn-3-ol?

A2: Store Tetradec-1-yn-3-ol in a tightly sealed, properly labeled container in a cool, dry, and

well-ventilated area. Keep it away from heat, sparks, open flames, and strong oxidizing agents.

Due to the terminal alkyne, avoid storage in containers made of or containing copper, silver,

mercury, or their alloys. Storage under an inert atmosphere (e.g., nitrogen or argon) is

recommended to prevent potential degradation or reaction with atmospheric components.

Q3: What personal protective equipment (PPE) should be worn when handling Tetradec-1-yn-
3-ol?

A3: Always wear appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile or neoprene).

Safety glasses with side shields or chemical splash goggles.

A lab coat.

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any

potential vapors or aerosols.

Q4: How should I dispose of waste containing Tetradec-1-yn-3-ol?

A4: Dispose of waste in accordance with all local, state, and federal regulations. Due to its

potential environmental hazards, do not pour it down the drain. Collect waste in a designated,

properly labeled, and sealed container for chemical waste disposal.
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Issue Possible Cause Recommended Action

Unexpected color change or

precipitate formation during

storage.

1. Reaction with air or

moisture. 2. Contamination. 3.

Decomposition.

1. Ensure the container is

tightly sealed and consider

storing under an inert

atmosphere. 2. Use clean, dry

equipment for handling. 3. If

decomposition is suspected,

handle with extreme caution

and dispose of it as hazardous

waste.

Inconsistent experimental

results.

1. Impurity of the compound. 2.

Reaction with incompatible

materials.

1. Verify the purity of the

compound using appropriate

analytical techniques (e.g.,

NMR, GC-MS). 2. Ensure that

all reaction vessels and

reagents are compatible with

terminal alkynes and alcohols.

Avoid contact with strong

oxidizing agents and reactive

metals.

Skin or eye irritation after

handling.

1. Direct contact with the

compound. 2. Inadequate

PPE.

1. Immediately flush the

affected area with copious

amounts of water for at least

15 minutes. 2. Seek medical

attention if irritation persists. 3.

Review and improve PPE

practices.

Quantitative Data Summary
Since specific data for Tetradec-1-yn-3-ol is not readily available, the following table provides

estimated values based on structurally similar compounds, such as C14 alcohols and other

long-chain alcohols.[2][3]
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Property Estimated Value Notes

Molecular Formula C₁₄H₂₆O

Molecular Weight 210.36 g/mol

Boiling Point ~295.8 °C

Estimated based on

Tetradecanol.[3] The presence

of the alkyne may slightly alter

this value.

Flash Point > 100 °C

As a long-chain alcohol, it is

expected to have a relatively

high flash point, making it

combustible rather than

flammable.

Oral LD50 (Rat) 3-5 g/kg

Estimated based on the low

acute toxicity of other long-

chain alcohols.[2]

Experimental Protocols
General Handling Procedure:

Before use, review all available safety information for long-chain alcohols and terminal

alkynes.

Work in a well-ventilated chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Ground all equipment to prevent static discharge.

Keep away from sources of ignition.

Avoid contact with skin and eyes.
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Ensure that all containers are properly labeled.

Clean up any spills promptly using an inert absorbent material.

Safe Handling and Storage Workflow
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Caption: Workflow for the safe handling and storage of Tetradec-1-yn-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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